Cas no 338977-00-7 (4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 338977-00-7
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD00141919
• CID: 4648237
• PubChem ID: 3710433
• Update Time: 2025-06-07

4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide

• MDL： MFCD00141919
• Inchi： 1S/C12H9ClN2O2/c13-9-3-1-7(2-4-9)11(16)8-5-10(12(14)17)15-6-8/h1-6,15H,(H2,14,17)
• InChI Key： CNDYPYHIMMYLHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CNC(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 248.0352552g/mol
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide

4-(4-Chlorobenzoyl)-1H-Pyrrole-2-Carboxamide (CAS No. 338977-00-7): An Overview of Its Structure, Properties, and Applications

4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 338977-00-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its unique structural features, which include a pyrrole ring substituted with a 4-chlorobenzoyl group and a carboxamide functional group. The combination of these moieties imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide is C₁₃H₁₀ClN₂O₂, and its molecular weight is approximately 265.68 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of 4-chlorobenzoyl chloride with 1H-pyrrole-2-carboxamide. This synthesis route has been well-documented in the literature and can be optimized to achieve high yields and purity levels.

In terms of physical properties, 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide is a white crystalline solid with a melting point ranging from 195°C to 197°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics are important considerations for its use in various experimental settings, including in vitro assays and in vivo studies.

The biological activity of 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide has been extensively studied, particularly in the context of its potential therapeutic applications. Recent research has highlighted its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages, suggesting its potential as an anti-inflammatory agent.

In the realm of cancer research, 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide has demonstrated promising antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins such as p53 and cyclin D1. These findings underscore its potential as a lead compound for the development of novel anticancer drugs.

Beyond its therapeutic applications, 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide has also been explored for its use as a probe molecule in chemical biology research. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for investigating protein function and signaling pathways. For example, it has been used to study the role of certain kinases in cellular processes such as cell proliferation and differentiation.

The safety profile of 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide is an important consideration for its potential clinical use. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 4-(4-chlorobenzoyl)-1H-pyrrole-2-carboxamide (CAS No. 338977-00-7) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to the discovery of novel therapeutic agents.